![molecular formula C18H13F3N2O3 B1292779 2-Cyano-3-(3,4-dihydroxyphenyl)-N-{[3-(trifluoromethyl)phenyl]methyl}prop-2-enamide CAS No. 581797-29-7](/img/structure/B1292779.png)
2-Cyano-3-(3,4-dihydroxyphenyl)-N-{[3-(trifluoromethyl)phenyl]methyl}prop-2-enamide
Description
2-Cyano-3-(3,4-dihydroxyphenyl)-N-{[3-(trifluoromethyl)phenyl]methyl}prop-2-enamide is a useful research compound. Its molecular formula is C18H13F3N2O3 and its molecular weight is 362.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Science and Degradation Pathways
Advanced oxidation processes (AOPs) are critical in degrading recalcitrant compounds in the environment, such as pharmaceuticals. Research by Qutob et al. (2022) discusses the degradation of acetaminophen by AOPs, detailing by-products and their biotoxicity, which may share similarities with the degradation pathways of complex cyanobenzyl compounds. Understanding these pathways can help in developing efficient methods for removing environmental pollutants (Qutob et al., 2022).
Antibacterial and Antifungal Applications
The search for effective antimicrobials against multidrug-resistant pathogens is ongoing. Swain et al. (2017) review the antimicrobial activities of cyanobacterial compounds, which include a variety of chemical classes such as alkaloids and aromatic compounds. This research points to the potential of cyanobacterial derivatives in developing new antimicrobial agents, suggesting that compounds with similar structures to 2-Cyano-3-(3,4-dihydroxyphenyl)-N-{[3-(trifluoromethyl)phenyl]methyl}prop-2-enamide may also possess antimicrobial properties (Swain et al., 2017).
Material Science and Polymer Research
Polyhydroxyalkanoates (PHAs) are biodegradable microbial polymers with significant potential in material science. Amara (2010) reviews the basic research, molecular biology, and applications of PHAs, highlighting their biosynthesis and potential applications. The study of cyanobenzyl compounds could contribute to the development of new materials with enhanced properties, including biodegradability and biocompatibility (Amara, 2010).
Biofouling and Water Treatment
Biofouling in reverse osmosis systems is a significant challenge in water treatment technologies. Da-Silva-Correa et al. (2022) review the use of non-oxidizing biocides to prevent biofouling, emphasizing the need for safer and more effective strategies. Research into cyanobenzyl compounds could uncover new biocides or antifouling agents with applications in maintaining membrane integrity and ensuring the sustainability of water treatment processes (Da-Silva-Correa et al., 2022).
Properties
IUPAC Name |
2-cyano-3-(3,4-dihydroxyphenyl)-N-[[3-(trifluoromethyl)phenyl]methyl]prop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13F3N2O3/c19-18(20,21)14-3-1-2-12(7-14)10-23-17(26)13(9-22)6-11-4-5-15(24)16(25)8-11/h1-8,24-25H,10H2,(H,23,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBZPIGMULPRVPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CNC(=O)C(=CC2=CC(=C(C=C2)O)O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13F3N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70648014 |
Source
|
| Record name | 2-Cyano-3-(3,4-dihydroxyphenyl)-N-{[3-(trifluoromethyl)phenyl]methyl}prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70648014 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
581797-29-7 |
Source
|
| Record name | 2-Cyano-3-(3,4-dihydroxyphenyl)-N-{[3-(trifluoromethyl)phenyl]methyl}prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70648014 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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